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For Researchers, Scientists, and Drug Development Professionals

Abstract
Sodium telluride (Na₂Te) is an inorganic salt with significant applications in organic synthesis

and materials science. This document provides a comprehensive overview of the known

physical properties of sodium telluride, including its crystal structure, thermodynamic

properties, and solubility. Detailed experimental protocols for the synthesis and characterization

of this highly reactive compound are presented to ensure safe and effective handling.

Furthermore, this guide illustrates key structural and reactive pathways of sodium telluride
through detailed diagrams to facilitate a deeper understanding of its chemical behavior.

Introduction
Sodium telluride is a binary chalcogenide composed of sodium cations (Na⁺) and telluride

anions (Te²⁻).[1] It is a valuable reagent in synthetic chemistry, primarily utilized as a reducing

agent and as a source of the telluride nucleophile for the synthesis of organotellurium

compounds.[2] Despite its utility, sodium telluride is notoriously challenging to handle due to

its extreme sensitivity to air and moisture, which leads to rapid decomposition.[1][3] A thorough

understanding of its physical properties is therefore critical for its effective use in research and

development. This guide aims to provide a detailed technical overview of these properties for

professionals in the chemical and pharmaceutical sciences.
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Physical and Chemical Properties
Sodium telluride is a white, hygroscopic powder when pure.[1][4] However, due to its rapid

oxidation upon exposure to air, it typically appears as a purple or dark gray solid.[1][3] This

oxidation proceeds initially to form polytellurides (Na₂Teₓ where x > 1) and ultimately elemental

tellurium.[1]

Data Presentation: Key Physical Properties
The quantitative physical properties of sodium telluride are summarized in the table below for

easy reference and comparison.

Property Value Units References

Molecular Formula Na₂Te - [1]

Molar Mass 173.58 g/mol [1][4]

Appearance

White, hygroscopic

powder (pure);

typically purple or dark

gray

- [1][4][5]

Crystal Structure Antifluorite - [1]

Density 2.90 g/cm³ [1][4][5]

Melting Point 953 °C [1][2][4][5]

Boiling Point Not applicable - [5]

Solubility in Water Very soluble - [1][2][4][5]

Crystal Structure
Sodium telluride adopts the antifluorite crystal structure.[1] In this arrangement, the positions

of the cations and anions are reversed relative to the fluorite (CaF₂) structure. Each telluride

(Te²⁻) anion is located at the center of a cube and is surrounded by eight sodium (Na⁺) cations

at the corners. Conversely, each sodium ion is coordinated to four telluride ions in a tetrahedral

geometry.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b084543?utm_src=pdf-body
https://en.wikipedia.org/wiki/Sodium_telluride
https://simple.wikipedia.org/wiki/Sodium_telluride
https://en.wikipedia.org/wiki/Sodium_telluride
https://assignmentpoint.com/sodium-telluride-a-chemical-compound/
https://en.wikipedia.org/wiki/Sodium_telluride
https://www.benchchem.com/product/b084543?utm_src=pdf-body
https://en.wikipedia.org/wiki/Sodium_telluride
https://en.wikipedia.org/wiki/Sodium_telluride
https://simple.wikipedia.org/wiki/Sodium_telluride
https://en.wikipedia.org/wiki/Sodium_telluride
https://simple.wikipedia.org/wiki/Sodium_telluride
https://www.americanelements.com/sodium-telluride-12034-41-2
https://en.wikipedia.org/wiki/Sodium_telluride
https://en.wikipedia.org/wiki/Sodium_telluride
https://simple.wikipedia.org/wiki/Sodium_telluride
https://www.americanelements.com/sodium-telluride-12034-41-2
https://en.wikipedia.org/wiki/Sodium_telluride
https://www.funcmater.com/sodium-telluride-powder.html
https://simple.wikipedia.org/wiki/Sodium_telluride
https://www.americanelements.com/sodium-telluride-12034-41-2
https://www.americanelements.com/sodium-telluride-12034-41-2
https://en.wikipedia.org/wiki/Sodium_telluride
https://www.funcmater.com/sodium-telluride-powder.html
https://simple.wikipedia.org/wiki/Sodium_telluride
https://www.americanelements.com/sodium-telluride-12034-41-2
https://www.benchchem.com/product/b084543?utm_src=pdf-body
https://en.wikipedia.org/wiki/Sodium_telluride
https://en.wikipedia.org/wiki/Sodium_telluride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Telluride (Te²⁻) Coordination

Sodium (Na⁺) Coordination

Te²⁻

Na⁺8-coordinate

Na⁺
8-coordinate

Na⁺
8-coordinate

Na⁺8-coordinate

Na⁺

8-coordinate

Na⁺

8-coordinate

Na⁺

8-coordinate

Na⁺

8-coordinate

Na⁺

Te²⁻

4-coordinate (tetrahedral)
Te²⁻

4-coordinate (tetrahedral)

Te²⁻4-coordinate (tetrahedral)

Te²⁻
4-coordinate (tetrahedral)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Elemental Te and Na metal

Combine in liquid NH₃ at -78 °C under inert atmosphere

Stir until persistent blue color of dissolved Na is observed

Allow NH₃ to evaporate

Product: Na₂Te (store under inert atmosphere)

Na₂Te (Sodium Telluride)

NaHTe (Sodium Hydrogen Telluride) + NaOH

+ H₂O

Na₂Teₓ (Polytellurides)

+ Air (initial oxidation)

H₂O (Water/Moisture) Air (O₂)

Te (Elemental Tellurium)

Further oxidation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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